An In-Depth Technical Guide to the Physicochemical Properties of Ethyl 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
An In-Depth Technical Guide to the Physicochemical Properties of Ethyl 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate
Abstract
The 3,4-dihydro-2H-1,4-benzoxazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] This guide provides a comprehensive technical overview of the essential physicochemical properties of a specific analog, ethyl 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate. Understanding these properties is paramount for drug development professionals, as they fundamentally govern a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, ultimately influencing its efficacy and formulation strategy. This document delineates core molecular attributes, explores key ADME-related parameters such as ionization (pKa), lipophilicity (LogP), and solubility, and provides robust, field-proven experimental and computational methodologies for their determination. The emphasis is placed not only on procedural steps but on the causality behind experimental choices, ensuring a self-validating approach to characterization.
Introduction: The Significance of the Benzoxazine Scaffold
The benzoxazine ring system is a recurring motif in compounds targeting a wide array of biological pathways, highlighting its versatility and importance in drug discovery.[1] Ethyl 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate is a specific derivative within this class. Its structural features—a bicyclic aromatic system, a secondary amine within a heterocyclic ring, and an ethyl ester functional group—imply a distinct set of chemical characteristics. A thorough physicochemical characterization is the foundational step in evaluating its potential as a drug candidate, enabling researchers to predict its behavior in biological systems and guide lead optimization efforts.
Chemical Structure:

Core Molecular and Predicted Physical Properties
Precise experimental data for the 6-carboxylate isomer is not widely published. Therefore, the following table summarizes fundamental molecular properties and computationally predicted values derived from its structure and data from close structural analogs, such as the 2-carboxylate isomer.[3] Such in silico predictions are crucial in the early stages of drug discovery for triaging large numbers of virtual compounds before committing resources to synthesis.[4][5][6]
| Property | Value / Predicted Value | Significance in Drug Development |
| Molecular Formula | C₁₁H₁₃NO₃ | Defines the elemental composition and exact mass. |
| Molecular Weight | 207.23 g/mol [3] | Influences diffusion rates and membrane transport. |
| Appearance | Viscous brown liquid or solid | Based on analogs[7]; impacts handling and formulation. |
| XLogP3 (Predicted) | ~1.8[3] | A measure of lipophilicity, critical for predicting membrane permeability. |
| pKa (Predicted) | Amine: ~3-5; Ester: Non-ionizable | Determines the charge state at physiological pH, affecting solubility and target binding. |
| H-Bond Donors | 1[3] | The secondary amine (N-H) group can participate in hydrogen bonding. |
| H-Bond Acceptors | 3[3] | The ether oxygen, carbonyl oxygen, and ester oxygen can accept hydrogen bonds. |
| Rotatable Bonds | 3[3] | Affects conformational flexibility and binding entropy. |
| Topological Polar Surface Area (TPSA) | 47.6 Ų[3] | Correlates with passive molecular transport through membranes. |
Ionization and Lipophilicity: The Pillars of ADME
The interplay between a molecule's ionization state and its lipophilicity is a primary determinant of its pharmacokinetic behavior.
Acid Dissociation Constant (pKa)
The pKa value indicates the pH at which a molecule exists in a 50:50 ratio of its protonated and deprotonated forms. The secondary amine in the benzoxazine ring is weakly basic. Its pKa value is critical because the charge state of the molecule at physiological pH (typically ~7.4) profoundly impacts:
-
Aqueous Solubility: The protonated (charged) form is generally more water-soluble.
-
Membrane Permeability: The neutral (uncharged) form is more lipid-soluble and thus more readily crosses cell membranes.
-
Target Binding: Ionic interactions are often key to a drug's binding affinity within a receptor pocket.
Partition and Distribution Coefficients (LogP & LogD)
Lipophilicity, the affinity of a compound for a lipid-like environment, is quantified by the partition coefficient (P). LogP is its logarithmic form, measured between n-octanol and water for the neutral species.[8] A positive LogP indicates higher lipid affinity (lipophilic), while a negative value indicates higher water affinity (hydrophilic).[9]
For ionizable molecules like ethyl 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate, the Distribution Coefficient (LogD) is more physiologically relevant. LogD accounts for both the neutral and ionized forms at a specific pH, providing a more accurate measure of lipophilicity under biological conditions.
Solubility Profile: A Prerequisite for Bioavailability
Aqueous solubility is a critical hurdle for many potential drug candidates. Poor solubility can lead to low absorption and poor bioavailability, rendering an otherwise potent compound ineffective.
-
pH-Dependent Solubility: Due to its basic amine, the aqueous solubility of this compound is expected to be highly dependent on pH. Solubility will be greater at lower (acidic) pH values where the amine is protonated.
-
Biorelevant Media: To better predict in vivo performance, solubility should be assessed in simulated biological fluids like Simulated Gastric Fluid (SGF) and Fasted/Fed State Simulated Intestinal Fluid (FaSSIF/FeSSIF), which contain bile salts and phospholipids that can enhance the apparent solubility of lipophilic compounds.[10]
Methodologies for Physicochemical Profiling
To ensure data integrity, every protocol must be a self-validating system. This involves using established "gold standard" methods and cross-verifying with orthogonal or computational techniques where possible.
Foundational Workflow for Physicochemical Characterization
The logical flow of characterization ensures that fundamental properties are established before investigating more complex behaviors.
Experimental Protocol: pKa Determination by Potentiometric Titration
This method is a reliable and widely used technique for determining the pKa of weak acids and bases.[11][12][13]
Rationale: By titrating the compound with a strong acid or base and monitoring the pH, an inflection point in the titration curve can be identified. The pH at the half-equivalence point corresponds to the pKa.[13][14]
Step-by-Step Protocol:
-
System Calibration: Calibrate a potentiometer and pH electrode using at least three standard aqueous buffers (e.g., pH 4, 7, and 10).[13]
-
Sample Preparation: Accurately weigh and dissolve a sample of the compound in a co-solvent system (e.g., methanol/water) to a known concentration (e.g., 1-10 mM).
-
Ionic Strength Adjustment: Add a background electrolyte (e.g., 0.15 M KCl) to maintain a constant ionic strength throughout the titration.[13]
-
Initial pH Adjustment: For a basic compound, titrate with a standardized strong acid (e.g., 0.1 M HCl). For an acidic compound, use a strong base (e.g., 0.1 M NaOH).
-
Titration: Add the titrant in small, precise increments. After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.
-
Data Analysis: Plot the recorded pH values against the volume of titrant added. The pKa is determined from the midpoint of the buffer region on the resulting sigmoid curve.[13]
Experimental Protocol: LogP Determination by Shake-Flask Method
The shake-flask method is considered the "gold standard" for LogP determination due to its direct measurement of partitioning.[8][12]
Rationale: The compound is allowed to reach equilibrium between two immiscible phases (n-octanol and water). Subsequent measurement of the compound's concentration in each phase directly yields the partition coefficient.
Step-by-Step Protocol:
-
Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol by mixing them vigorously and allowing them to separate overnight. This prevents volume changes during the experiment.
-
Sample Addition: Add a known amount of the compound to a mixture of the pre-saturated n-octanol and water phases. The concentration should be low enough to avoid micelle formation.[15]
-
Equilibration: Seal the container and shake or stir it at a constant temperature until partitioning equilibrium is achieved (typically several hours).[8]
-
Phase Separation: Stop agitation and allow the phases to separate. Centrifugation is often required to ensure a clean separation.
-
Concentration Analysis: Carefully withdraw an aliquot from each phase. Determine the concentration of the compound in each aliquot using a suitable analytical method, such as HPLC-UV or LC-MS.
-
Calculation: Calculate the partition coefficient P as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of this value.[9]
Computational Prediction Workflow
Computational tools provide rapid, resource-efficient predictions of physicochemical properties, which is invaluable for screening large virtual libraries.[4][16]
Rationale: These methods, often based on Quantitative Structure-Property Relationships (QSPR), use algorithms that correlate a molecule's structural features (fragments, topology, etc.) with experimentally determined properties from large databases.[6][16]
Conclusion: A Profile for Drug Development
The physicochemical profile of ethyl 3,4-dihydro-2H-1,4-benzoxazine-6-carboxylate—characterized by a weakly basic center, moderate lipophilicity, and likely pH-dependent solubility—provides critical insights for its advancement as a potential therapeutic agent. Its predicted LogP and TPSA values fall within ranges generally considered favorable for oral bioavailability (as per frameworks like Lipinski's Rule of Five). However, the basic amine suggests that its absorption may be influenced by the pH gradient of the gastrointestinal tract. The experimental and computational methodologies outlined in this guide provide a robust framework for obtaining the precise data needed to build predictive pharmacokinetic models, guide formulation development, and ultimately de-risk its progression through the drug discovery pipeline.
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